6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde

• IUPAC Name: 6-bromo-2,4-difluoro-3-trimethylsilylbenzaldehyde
• InChI: InChI=1S/C10H11BrF2OSi/c1-15(2,3)10-8(12)4-7(11)6(5-14)9(10)13/h4-5H,1-3H3
• InChI Key: UPLRYNSZBTZXGM-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=C(C(=C(C=C1F)Br)C=O)F
• Molecular Formula: C10H11BrF2OSi
• DSSTOX Substance ID: DTXSID70591975
• Molecular Weight: 293.18 g/mol
• CAS RN: 651326-71-5

Description

6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde is a chemical compound with the molecular formula C10H11BrF2OSi and a molecular weight of 293.18. It is a solid substance that is stored in a refrigerator.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11BrF2OSi/c1-15(2,3)10-8(12)4-7(11)6(5-14)9(10)13/h4-5H,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It is stored in a refrigerator to maintain its stability.

Scientific Research Applications

Electrophilic Ipso Substitution

6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde's application in electrophilic ipso substitution is highlighted in a study by Coe, Stuart, and Moody (1998). They explored the bromodesilylation of fluoroaromatic compounds, demonstrating how the trimethylsilyl groups in fluoroaromatic compounds like 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde can be substituted to yield bromodifluorobenzenes. This process is crucial for synthesizing various aromatic compounds with specific substitutions, which can have applications in pharmaceuticals, agrochemicals, and material sciences (Coe, Stuart, & Moody, 1998).

Photolabile Protecting Groups

In the realm of photolabile protecting groups, 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde plays a crucial role. Lu et al. (2003) demonstrated the use of a derivative of this compound as a photoremovable protecting group for aldehydes and ketones. This is especially significant in controlled drug release and photodynamic therapy, where precise control over the release of active agents is required (Lu et al., 2003).

Synthesis and Structural Analysis

A study by Arunagiri et al. (2018) sheds light on the synthesis of novel compounds involving 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde. They examined the structural and electronic properties of these compounds using techniques like X-ray crystallography, vibrational spectroscopy, and DFT calculations. Such research provides insights into the molecular properties of this compound, which can be vital for developing new materials with unique properties (Arunagiri et al., 2018).

Catalysis and Chemical Synthesis

The compound's role in catalysis is exemplified in a study by Lundgren et al. (2003), where they used derivatives of 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde in ytterbium-catalyzed silylcyanation reactions. This process is crucial for synthesizing organosilicon compounds, which are widely used in pharmaceuticals, electronics, and other industries. The ability to catalyze these reactions efficiently and selectively is a significant contribution to synthetic organic chemistry (Lundgren et al., 2003).

Polymer Synthesis

In polymer science, derivatives of 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde are used as monomers for copolymerization. The study by Soto et al. (2019) explored the synthesis and copolymerization of new halogen and methoxy ring-trisubstituted propyl cyanophenylpropenoates, derived from compounds like 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde. These polymers have potential applications in advanced materials, coatings, and biomedical devices (Soto et al., 2019).

Synthesis of Heterocyclic Compounds

Another significant application of 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde is in the synthesis of heterocyclic compounds. Mikami et al. (2019) used it for preparing benzo[b]thiophenes, which are valuable intermediates in pharmaceutical and agrochemical industries. Their research demonstrated the versatility of this compound in synthesizing complex molecular structures (Mikami et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335, indicating that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. The precautionary statement P261 advises avoiding breathing dust/fume/gas/mist/vapors/spray.